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A Comparative Guide to Autophagy Induction:
RH1115 vs. Trehalose

For Researchers, Scientists, and Drug Development Professionals

Autophagy, a cellular self-cleaning process, is a critical mechanism for maintaining cellular
homeostasis and its dysfunction is implicated in a host of diseases, including
neurodegenerative disorders and cancer. Consequently, the identification and characterization
of small-molecule autophagy inducers are of significant interest in drug discovery. This guide
provides a detailed comparison of two such inducers, RH1115 and trehalose, focusing on their
distinct mechanisms of action, supported by experimental data.

Differentiating the Mechanisms: A Tale of Two
Pathways

Both RH1115 and trehalose are notable for their ability to induce autophagy independently of
the mTOR (mechanistic target of rapamycin) pathway, a central regulator of cell growth and
metabolism. However, their upstream mechanisms of action diverge significantly. RH1115 acts
through direct engagement with specific protein targets, while trehalose initiates autophagy by
inducing a broader cellular stress response centered on the lysosome.

RH1115: A Targeted Approach to Autophagy Induction
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RH1115 is a novel small-molecule modulator of the autophagy-lysosome pathway.[1][2][3][4][5]
Through target identification studies, including cellular thermal shift assays (CETSA) and
pulldown experiments, Lamin A/C and Lysosome-Associated Membrane Protein 1 (LAMP1)
have been identified as direct protein targets of RH1115.[1][2][3][6] The interaction with these
proteins is thought to initiate a cascade of events leading to enhanced autophagic flux.

The engagement of LAMP1 by RH1115 is particularly noteworthy as it leads to changes in
lysosomal properties, including their positioning within the cell and an increase in their size.[6]
[7] Specifically, treatment with RH1115 has been shown to promote the perinuclear clustering
of lysosomes, a phenomenon associated with increased autophagosome-lysosome fusion and
enhanced degradative capacity.[6]

Trehalose: A Lysosome-Centric Mechanism of Autophagy Activation

Trehalose, a naturally occurring disaccharide, employs a more indirect, stress-responsive
mechanism to induce autophagy.[8][9][10][11][12][13] Its primary mode of action involves the
induction of lysosomal stress.[9][10][11][12] This is characterized by lysosomal enlargement
and transient lysosomal membrane permeabilization (LMP).[8][14]

The permeabilization of the lysosomal membrane leads to the release of calcium into the
cytoplasm.[8] This increase in cytosolic calcium activates the phosphatase calcineurin, which in
turn dephosphorylates and activates Transcription Factor EB (TFEB), a master regulator of
lysosomal biogenesis and autophagy.[8][14] Activated TFEB then translocates to the nucleus,
where it drives the expression of genes involved in the autophagy-lysosome pathway.[8][15] An
alternative but related mechanism suggests that trehalose accumulation in lysosomes can lead
to a mild elevation of lysosomal pH, which can inactivate mMTORC1 on the lysosomal surface,
thereby relieving its inhibitory effect on TFEB.[9][10][13][16][17]

At a Glance: Key Mechanistic Differences
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Feature

RH1115

Trehalose

Primary Mechanism

Direct binding to protein

targets

Induction of lysosomal stress

Key Molecular Targets

Lamin A/C, LAMP1[1][2][3][6]

TFEB (indirectly activated)[8]
[OI[10][11][12][13]

Cellular Process

Modulation of lysosome

positioning and function[6][7]

Lysosomal membrane
permeabilization and TFEB

nuclear translocation[8][14]

MTOR-Dependence

Independent[6]

Independent[8][18]

Quantitative Comparison of Autophagy Induction

Direct comparative studies quantifying the autophagic induction of RH1115 and trehalose

under identical conditions are limited. The following table summarizes available quantitative

data from separate studies, highlighting the different experimental contexts.

Parameter

RH1115

Trehalose

LC3-Il Fold Increase

Data not available in a directly

comparable format.

Significant increases in LC3-lI
levels have been reported.[8]
[15]

p62 Degradation

Implied through increased

autophagic flux.

Demonstrated to accelerate

p62 turnover.

TFEB Nuclear Translocation

Not reported as a primary

mechanism.

Significant nuclear
translocation observed 6-24

hours post-treatment.[8]

Lysosomal Effects

1.5-fold increase in LAMP1
protein levels; ~3-fold increase

in autolysosome size.[6]

3-fold increase in EGFP-
LGALS3 puncta (marker of
LMP).[8]

Effective Concentration

EC50 of 46.2 uM for eGFP-
LC3 puncta formation

(biotinylated derivative).[6]

Autophagy induction observed
at concentrations as low as
100 pM.[11]
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Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the distinct
signaling pathways of RH1115 and trehalose in inducing autophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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